Cas no 56375-83-8 (3,4-Dimethylaniline-6-sulfonicacid)

3,4-Dimethylaniline-6-sulfonicacid Properties

Names and Identifiers

• 2-Amino-4,5-dimethylbenzenesulfonic acid
• 3,4-DIMETHYLANILINE-6-SULFONIC ACID
• 2-Amino-4,5-dimethylbenzolsulfonsaeure
• 5-Amino-o-xylene-4-sulphonic acid
• 5-Amino-o-xylol-sulfonsaeure-(4)
• AC-362
• EINECS 260-136-3
• 2-Amino-4,5-dimethylbenzenesulfonicacid
• 2-amino-4,5-dimethylbenzene-1-sulfonic acid
• AKOS015889661
• SCHEMBL6938187
• DTXSID40204929
• NS00033512
• AS-62506
• D96062
• 56375-83-8
• W-105524
• CS-0365041
• FT-0640378
• 3,4-Xylidine-6-sulfonic acid
• 2-amino-4,5-dimethylbenzenesulfonic acid
• XROQUIUUGKYCQN-UHFFFAOYSA-N
• DB-052903
• +Expand

• MDL： MFCD00036093
• InChIKey： XROQUIUUGKYCQN-UHFFFAOYSA-N
• Inchi： 1S/C8H11NO3S/c1-5-3-7(9)8(4-6(5)2)13(10,11)12/h3-4H,9H2,1-2H3,(H,10,11,12)
• SMILES： O=S(C1=CC(C)=C(C)C=C1N)(O)=O

Computed Properties

• Exact Mass: 201.04600
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Rotatable Bond Count: 1
• Monoisotopic Mass: 201.046
• Heavy Atom Count: 13
• Complexity: 270
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 1.3
• Surface Charge: 0
• Topological Polar Surface Area: 80.4

Experimental Properties

• LogP: 2.79430
• PSA: 88.77000
• Refractive Index: 1.595
• Boiling Point: °Cat760mmHg
• Flash Point: °C
• Color/Form: White to yellowish powder
• Density: 1.368

3,4-Dimethylaniline-6-sulfonicacid Security Information

• WGK Germany：3
• Safety Term：6.1
• Safety Instruction： S26; S36
• Packing Group：III
• Packing Group：III
• Risk Phrases：R36/37/38
• Hazard Level：6.1
• Dangerous goods sign： Xi
• Hazardous Material transportation number：2811
• Storage Condition：Sealed in dry,2-8°C

3,4-Dimethylaniline-6-sulfonicacid Customs Data

• HS CODE：2921430090
• Customs Data：

  China Customs Code:

  2921430090

  Overview:

  2921430090 Toluidine and its derivatives and their salts. VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:6.5% general tariff:30.0%

  Declaration elements:

  Product Name, component content, use to, Evidence document and number of origin(example Certificate of origin attached, Originating in the European Union

  Summary:

  HS:2921430090 toluidines and their derivatives; salts thereof VAT:17.0% Tax rebate rate:9.0% Supervision conditions:none MFN tariff:6.5% General tariff:30.0%